Cas no 6266-35-9 (2-Chloropropan-1-amine hydrochloride)

• Product Name: 2-Chloropropan-1-amine hydrochloride
• CAS No: 6266-35-9
• MF: C₃H₉Cl₂N
• MW: 130.016258955002
• MDL: MFCD18976962
• CID: 957097
• PubChem ID: 145855
• Update Time: 2025-05-24

2-Chloropropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloropropan-1-amine,hydrochloride
• (+-)-2-chloro-propylamine, hydrochloride
• (+-)-2-Chlor-propylamin, Hydrochlorid
• 2-chloropropylamine,hydrochloride
• 2-chloropropylammonium chloride
• 2-Chlor-propyl-ammonium-chlorid
• AC1L3S28
• NSC36873
• Propylamine, 2-chloro-, hydrochloride
• 2-chloropropan-1-amine hydrochloride
• 2-chloropropylamine hydrochloride
• 1-Propanamine, 2-chloro-, hydrochloride
• 2-chloropropylamine.HCl
• 2-chloropropylamine, hydrochloride
• EN300-202926
• NSC 36873
• 2-chloropropan-1-amine;hydrochloride
• SCHEMBL2112740
• NSC-36873
• 2-chloropropan-1-aminehydrochloride
• 6266-35-9
• Y14715
• VSBDRUDRPGMLHR-UHFFFAOYSA-N
• 2-Chloropropan-1-amine hydrochloride

• MDL： MFCD18976962
• Inchi： 1S/C3H8ClN.ClH/c1-3(4)2-5;/h3H,2,5H2,1H3;1H
• InChI Key： VSBDRUDRPGMLHR-UHFFFAOYSA-N
• SMILES： ClC(C)CN.Cl

Computed Properties

• Exact Mass: 93.03464
• Monoisotopic Mass: 129.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 130.01

Experimental Properties

• Density: 1
• Boiling Point: 115.6°C at 760 mmHg
• Flash Point: 23.7°C
• Refractive Index: 1.432
• PSA: 26.02
• Vapor Pressure: 18.9±0.2 mmHg at 25°C

2-Chloropropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 2-Chloropropan-1-amine hydrochloride

Introduction to 2-Chloropropan-1-amine Hydrochloride (CAS No: 6266-35-9)

2-Chloropropan-1-amine hydrochloride, also known by its CAS number 6266-35-9, is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is a chlorinated derivative of propaneamine, and its hydrochloride form is commonly used in research and industrial settings. The molecule consists of a three-carbon chain with a chlorine atom attached to the second carbon and an amine group on the first carbon. The hydrochloride salt is formed by the reaction of the free base with hydrochloric acid, resulting in a stable and water-soluble compound.

The synthesis of 2-chloropropan-1-amine hydrochloride typically involves the chlorination of propaneamine derivatives. Recent studies have explored more efficient and environmentally friendly methods for its production, leveraging catalytic systems and green chemistry principles. These advancements have not only improved yield but also reduced the environmental footprint associated with its manufacturing process.

In terms of physical properties, 2-chloropropan-1-amine hydrochloride exists as a white crystalline solid with a melting point of approximately 170°C. It is highly soluble in water and organic solvents such as ethanol and methanol, making it suitable for various solution-based applications. The compound exhibits moderate stability under normal storage conditions but may degrade under harsh conditions such as high temperatures or prolonged exposure to light.

The chemical structure of 2-chloropropan-1-amine hydrochloride plays a crucial role in its reactivity. The presence of the chlorine atom introduces electrophilic character to the molecule, enabling it to participate in nucleophilic substitution reactions. This property has been extensively exploited in organic synthesis to prepare a wide range of derivatives, including pharmaceutical intermediates and agrochemical agents.

Recent research has highlighted the potential of 2-chloropropan-1-amine hydrochloride as a building block for drug discovery. Its ability to undergo various transformations makes it an attractive candidate for synthesizing bioactive molecules targeting diverse therapeutic areas such as oncology, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in constructing complex ring systems and heterocyclic compounds through intramolecular cyclization reactions.

In addition to its role in drug discovery, 2-chloropropan-1-amine hydrochloride has found applications in materials science. Its reactivity allows for the synthesis of polymers and advanced materials with tailored properties. Researchers have explored its use in developing stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels, opening new avenues for smart materials.

The environmental impact of 2-chloropropan-1-amine hydrochloride has also been a topic of interest in recent studies. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. Results indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to optimize waste management practices and minimize its ecological footprint.

In conclusion, 2-chloropropan-1-ammine hydrochloride, CAS No: 6266–35–9, remains a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovation in drug development, materials science, and sustainable chemistry practices. As research advances, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its importance in both academic and industrial settings.